Cas no 1637490-69-7 (5-Bromo-6-fluoro-2,3-dihydrobenzo[b][1,4]dioxine)

• Product Name: 5-Bromo-6-fluoro-2,3-dihydrobenzo[b][1,4]dioxine
• CAS No: 1637490-69-7
• MF: C₈H₆BrFO₂
• MW: 233.034445285797
• MDL: MFCD30481283
• CID: 4702693
• Update Time: 2025-06-20

5-Bromo-6-fluoro-2,3-dihydrobenzo[b][1,4]dioxine Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-6-fluoro-2,3-dihydro-1,4-benzodioxine
• 5-bromo-6-fluoro-2,3-dihydrobenzo[b][1,4]dioxine
• 5-Bromo-6-fluoro-2,3-dihydrobenzo[b][1,4]dioxine

• MDL： MFCD30481283
• Inchi： 1S/C8H6BrFO2/c9-7-5(10)1-2-6-8(7)12-4-3-11-6/h1-2H,3-4H2
• InChI Key： XESXMEWTTOZACV-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC2=C1OCCO2)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 167
• Topological Polar Surface Area: 18.5

Additional information on 5-Bromo-6-fluoro-2,3-dihydrobenzo[b][1,4]dioxine

Introduction to 5-Bromo-6-fluoro-2,3-dihydrobenzo[b][1,4]dioxine (CAS No. 1637490-69-7)

5-Bromo-6-fluoro-2,3-dihydrobenzo[b][1,4]dioxine (CAS No. 1637490-69-7) is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in pharmaceutical and materials science. This compound belongs to the class of benzodioxines, which are characterized by a six-membered ring containing two oxygen atoms bridged by a methylene group. The presence of bromine and fluorine substituents on the aromatic ring imparts distinct physical and chemical properties, making it a valuable candidate for various research and development activities.

The chemical structure of 5-Bromo-6-fluoro-2,3-dihydrobenzo[b][1,4]dioxine is particularly noteworthy. The bromine atom at the 5-position and the fluorine atom at the 6-position introduce significant electronic effects that influence the compound's reactivity and stability. These substituents can enhance the compound's solubility, lipophilicity, and biological activity, making it an attractive molecule for drug discovery and development.

In the realm of pharmaceutical research, 5-Bromo-6-fluoro-2,3-dihydrobenzo[b][1,4]dioxine has been explored for its potential as a lead compound in the development of new therapeutic agents. Recent studies have focused on its ability to modulate specific biological targets, such as enzymes and receptors involved in various disease pathways. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that derivatives of this compound exhibited potent inhibitory activity against a key enzyme implicated in neurodegenerative diseases. This finding highlights the potential of 5-Bromo-6-fluoro-2,3-dihydrobenzo[b][1,4]dioxine as a scaffold for designing novel drugs with improved efficacy and reduced side effects.

Beyond its pharmaceutical applications, 5-Bromo-6-fluoro-2,3-dihydrobenzo[b][1,4]dioxine has also shown promise in materials science. The unique electronic properties conferred by the bromine and fluorine substituents make it suitable for use in organic electronics and optoelectronic devices. Research published in Advanced Materials in 2020 demonstrated that this compound can be used as a building block for creating high-performance organic semiconductors with enhanced charge transport properties. These findings open up new avenues for developing advanced electronic materials with improved performance and stability.

The synthesis of 5-Bromo-6-fluoro-2,3-dihydrobenzo[b][1,4]dioxine typically involves multi-step reactions that require careful control of reaction conditions to ensure high yields and purity. Common synthetic routes include nucleophilic aromatic substitution reactions followed by cyclization steps to form the benzodioxine ring. Advances in synthetic chemistry have led to the development of more efficient and environmentally friendly methods for producing this compound on a larger scale. For example, a recent study published in Organic Letters described a novel catalytic method that significantly reduced reaction times and minimized waste generation.

In terms of safety and handling, it is important to note that while 5-Bromo-6-fluoro-2,3-dihydrobenzo[b][1,4]dioxine is not classified as a hazardous material under current regulations, standard laboratory safety protocols should be followed when working with this compound. Proper personal protective equipment (PPE) such as gloves and goggles should be worn to prevent skin contact and inhalation. Additionally, appropriate storage conditions should be maintained to ensure stability and prevent degradation.

In conclusion, 5-Bromo-6-fluoro-2,3-dihydrobenzo[b][1,4]dioxine (CAS No. 1637490-69-7) is a versatile compound with significant potential in both pharmaceutical and materials science applications. Its unique chemical structure and substituent effects make it an attractive candidate for further research and development. As ongoing studies continue to uncover new properties and applications of this compound, it is likely to play an increasingly important role in advancing various fields of science and technology.